Cas no 5351-81-5 ([(e)-naphthalen-1-ylmethylideneamino]thiourea)

• Product name: [(e)-naphthalen-1-ylmethylideneamino]thiourea
• CAS No: 5351-81-5
• MF: C₁₂H₁₁N₃S
• MW: 229.30084
• CID: 1583824
• PubChem ID: 6891945

[(e)-naphthalen-1-ylmethylideneamino]thiourea Chemical and Physical Properties

Names and Identifiers

• [(e)-naphthalen-1-ylmethylideneamino]thiourea
• 1-NAPHTHALDEHYDE, THIOSEMICARBAZONE
• 1-naphthaldehydethiosemicarbazone
• ST50808215
• 1-(naphthalen-1-ylmethylene)thiosemicarbazide
• AKOS002286520
• [((1E)-2-naphthyl-1-azavinyl)amino]aminomethane-1-thione
• NSC723
• 1-Formyl-naphthalin-thiosemicarbazon
• AC1OC1SK
• [1]naphthaldehyde-thiosemicarbazone
• CHEMBL1818879
• [1]Naphthaldehyd-thiosemicarbazon
• 1-NAPHTHALDEHYDE, THIOSEMICARBAZONE; 1-naphthaldehydethiosemicarbazone; ST50808215; 1-(naphthalen-1-ylmethylene)thiosemicarbazide; AKOS002286520; [((1E)-2-naphthyl-1-azavinyl)amino]aminomethane-1-thione; NSC723; 1-Formyl-naphthalin-thiosemicarbazon; AC1OC1SK; [1]naphthaldehyde-thiosemicarbazone; CHEMBL1818879; [1]Naphthaldehyd-thiosemicarbazon;
• (e)-2-(naphthalen-1-ylmethylene)hydrazinecarbothioamide
• SR-01000198138
• BDBM50350998
• SCHEMBL19051446
• 5351-81-5
• NSC-723
• SR-01000198138-1
• 1-naphthaldehyde thiosemicarbazone

• Inchi： InChI=1S/C12H11N3S/c13-12(16)15-14-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-8H,(H3,13,15,16)/b14-8+
• InChI Key： LPGXRPAESUOQHF-RIYZIHGNSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2C=NNC(=S)N

Computed Properties

• Exact Mass: 229.06753
• Monoisotopic Mass: 229.067368
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5
• XLogP3: 2.5

Experimental Properties

• Density: 1.24
• Boiling Point: 419.4°C at 760 mmHg
• Flash Point: 207.5°C
• Refractive Index: 1.663
• PSA: 50.41
• LogP: 3.09810